Cas no 1269839-24-8 (5-Hydroxy-1,7-bis(4-hydroxyphenyl) heptan-3-yl acetate)

• Product Name: 5-Hydroxy-1,7-bis(4-hydroxyphenyl) heptan-3-yl acetate
• CAS No: 1269839-24-8
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 1080692
• PubChem ID: 54577122
• Update Time: 2025-04-20

5-Hydroxy-1,7-bis(4-hydroxyphenyl) heptan-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-1,7-bis(4-hydroxyphenyl) heptan-3-yl acetate
• 5-Hydroxy-1,7-bis(4-hydroxyphenyl) heptan-3-yl acetate
• 3,5-Heptanediol, 1,7-bis(4-hydroxyphenyl)-, 3-acetate, (3R,5R)-
• (3R,5R)-5-Hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl acetate
• [(3R,5R)-5-hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-yl] acetate
• FS-8764
• 1269839-24-8
• AKOS032961878
• CHEMBL1824573

• Inchi： 1S/C21H26O5/c1-15(22)26-21(13-7-17-4-10-19(24)11-5-17)14-20(25)12-6-16-2-8-18(23)9-3-16/h2-5,8-11,20-21,23-25H,6-7,12-14H2,1H3/t20-,21-/m1/s1
• InChI Key： FMFLPOLVWWPIPP-NHCUHLMSSA-N
• SMILES： O(C(C)=O)[C@H](CCC1C=CC(=CC=1)O)C[C@@H](CCC1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 358.17800
• Monoisotopic Mass: 358.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 565.6±50.0 °C at 760 mmHg
• Flash Point: 197.1±23.6 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 86.99000
• LogP: 3.34590
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-Hydroxy-1,7-bis(4-hydroxyphenyl) heptan-3-yl acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether